N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)-1H-benzo[d]imidazole-5-carboxamide

• IUPAC Name: N-[1-(oxan-4-yl)pyrazol-4-yl]-3H-benzimidazole-5-carboxamide
• InChI: InChI=1S/C16H17N5O2/c22-16(11-1-2-14-15(7-11)18-10-17-14)20-12-8-19-21(9-12)13-3-5-23-6-4-13/h1-2,7-10,13H,3-6H2,(H,17,18)(H,20,22)
• InChI Key: WNVUEHGZAPHNEC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1N2C=C(C=N2)NC(=O)C3=CC4=C(C=C3)N=CN4
• Molecular Formula: C16H17N5O2
• Molecular Weight: 311.34 g/mol

Description

The compound “N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)-1H-benzo[d]imidazole-5-carboxamide” is a complex organic molecule that contains several functional groups and rings, including a tetrahydro-2H-pyran ring, a pyrazole ring, and a benzimidazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The tetrahydro-2H-pyran ring is a six-membered ring with one oxygen atom and five carbon atoms. The pyrazole ring is a five-membered ring with two nitrogen atoms and three carbon atoms. The benzimidazole ring is a fused ring system consisting of a benzene ring and an imidazole ring.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the amide group (-CONH2) could undergo hydrolysis in the presence of an acid or base to form a carboxylic acid and an amine. The pyrazole ring could potentially undergo electrophilic substitution reactions at the carbon positions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. For example, the presence of the amide group could result in the formation of hydrogen bonds, which could affect the compound’s solubility in different solvents.

Scientific Research Applications

Modulation of NMDA Receptors

Tetrahydro-4H-pyran-4-one is a compound that has shown potential applications in the modulation of NMDA receptors. NMDA receptors play a crucial role in excitatory synaptic transmission and are involved in various brain functions, such as learning and memory.

Inhibitors of Ataxia Telangiectasia Mutated (ATM) Kinase

The compound has been identified as a potent, selective, and orally available inhibitor of Ataxia Telangiectasia Mutated (ATM) kinase. It has been shown to potentiate the efficacy of the approved drugs irinotecan and olaparib in disease relevant mouse models and is currently undergoing clinical evaluation with these agents.

Future Directions

The future research directions for this compound could include studying its synthesis, characterizing its physical and chemical properties, and investigating its potential biological activities.